Cas no 1484017-40-4 ((3-Propylimidazol-4-yl)methanesulfonamide)
(3-Propylimidazol-4-yl)methanesulfonamide Chemical and Physical Properties
Names and Identifiers
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- (1-propyl-1H-imidazol-5-yl)methanesulfonamide
- (3-Propylimidazol-4-yl)methanesulfonamide
- 1H-Imidazole-5-methanesulfonamide, 1-propyl-
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- Inchi: 1S/C7H13N3O2S/c1-2-3-10-6-9-4-7(10)5-13(8,11)12/h4,6H,2-3,5H2,1H3,(H2,8,11,12)
- InChI Key: FJGABZQQIYQZOU-UHFFFAOYSA-N
- SMILES: S(CC1=CN=CN1CCC)(N)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 247
- XLogP3: -0.6
- Topological Polar Surface Area: 86.4
(3-Propylimidazol-4-yl)methanesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-679550-0.05g |
(1-propyl-1H-imidazol-5-yl)methanesulfonamide |
1484017-40-4 | 95.0% | 0.05g |
$707.0 | 2025-03-12 | |
| Enamine | EN300-679550-0.1g |
(1-propyl-1H-imidazol-5-yl)methanesulfonamide |
1484017-40-4 | 95.0% | 0.1g |
$741.0 | 2025-03-12 | |
| Enamine | EN300-679550-0.25g |
(1-propyl-1H-imidazol-5-yl)methanesulfonamide |
1484017-40-4 | 95.0% | 0.25g |
$774.0 | 2025-03-12 | |
| Enamine | EN300-679550-0.5g |
(1-propyl-1H-imidazol-5-yl)methanesulfonamide |
1484017-40-4 | 95.0% | 0.5g |
$809.0 | 2025-03-12 | |
| Enamine | EN300-679550-2.5g |
(1-propyl-1H-imidazol-5-yl)methanesulfonamide |
1484017-40-4 | 95.0% | 2.5g |
$1650.0 | 2025-03-12 | |
| Enamine | EN300-679550-5.0g |
(1-propyl-1H-imidazol-5-yl)methanesulfonamide |
1484017-40-4 | 95.0% | 5.0g |
$2443.0 | 2025-03-12 | |
| Enamine | EN300-679550-10.0g |
(1-propyl-1H-imidazol-5-yl)methanesulfonamide |
1484017-40-4 | 95.0% | 10.0g |
$3622.0 | 2025-03-12 | |
| Enamine | EN300-679550-1.0g |
(1-propyl-1H-imidazol-5-yl)methanesulfonamide |
1484017-40-4 | 95.0% | 1.0g |
$842.0 | 2025-03-12 |
(3-Propylimidazol-4-yl)methanesulfonamide Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on (3-Propylimidazol-4-yl)methanesulfonamide
Comprehensive Overview of (3-Propylimidazol-4-yl)methanesulfonamide (CAS No. 1484017-40-4)
(3-Propylimidazol-4-yl)methanesulfonamide (CAS No. 1484017-40-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, featuring a unique imidazole core with a methanesulfonamide substituent, is widely studied for its potential applications in drug discovery and medicinal chemistry. Its molecular structure, C7H13N3O2S, offers versatility in synthetic pathways, making it a valuable intermediate for developing novel therapeutic agents.
The chemical properties of (3-Propylimidazol-4-yl)methanesulfonamide include a moderate solubility in polar solvents like water and ethanol, which enhances its utility in laboratory settings. Researchers often explore its reactivity, particularly in the context of enzyme inhibition and receptor binding, due to the presence of the sulfonamide group. This functional group is known for its role in enhancing the bioavailability and metabolic stability of drug candidates, aligning with current trends in precision medicine and targeted therapy.
In recent years, the demand for imidazole derivatives like (3-Propylimidazol-4-yl)methanesulfonamide has surged, driven by their relevance in treating inflammatory and infectious diseases. The compound’s mechanism of action often involves modulating immune responses or interfering with microbial growth pathways, making it a subject of interest in antibiotic resistance research. These applications resonate with global health priorities, such as combating superbugs and developing next-generation anti-inflammatory drugs.
From a market perspective, (3-Propylimidazol-4-yl)methanesulfonamide is primarily supplied by specialty chemical manufacturers catering to pharmaceutical and academic clients. The compound’s synthesis typically involves multi-step organic reactions, with purity levels exceeding 98% for research-grade material. Analysts note a growing niche for such high-purity intermediates, fueled by advancements in high-throughput screening and combinatorial chemistry techniques.
Environmental and safety profiles of (3-Propylimidazol-4-yl)methanesulfonamide are carefully evaluated in line with REACH and FDA guidelines. While not classified as hazardous, standard laboratory precautions—such as proper ventilation and personal protective equipment—are recommended during handling. This aligns with the broader industry shift toward green chemistry principles and sustainable lab practices.
Future research directions for (3-Propylimidazol-4-yl)methanesulfonamide may explore its potential in neurological disorders or cancer therapeutics, given the imidazole scaffold’s prevalence in CNS-active and oncology drugs. Collaborative efforts between academia and biotech firms could accelerate its translation into clinical candidates, particularly for unmet medical needs.
For researchers sourcing CAS 1484017-40-4, verifying suppliers’ certifications (e.g., ISO 9001) and analytical data (e.g., NMR, HPLC) is critical. The compound’s pricing varies based on scale and purity, with bulk purchases often attracting discounts in contract research scenarios.
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